Cas no 68638-18-6 (N,N-diethyl-N-methyl-2-oxo-2-[(2,4,6-trimethylphenyl)amino]ethanaminium iodide)

• Product Name: N,N-diethyl-N-methyl-2-oxo-2-[(2,4,6-trimethylphenyl)amino]ethanaminium iodide
• CAS No: 68638-18-6
• MF: C₁₆H₂₇IN₂O
• MW: 390.302856683731
• CID: 1735016
• PubChem ID: 50227
• Update Time: 2025-04-21

N,N-diethyl-N-methyl-2-oxo-2-[(2,4,6-trimethylphenyl)amino]ethanaminium iodide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-N-methyl-2-oxo-2-[(2,4,6-trimethylphenyl)amino]ethanaminium iodide
• diethyl-methyl-[2-oxo-2-(2,4,6-trimethylanilino)ethyl]azanium,iodide
• ZH-87
• Ethanaminium, N,N-diethyl-N-methyl-2-oxo-2-((2,4,6-trimethylphenyl)amino)-, iodide
• N,N-Diethyl-N-methyl-2-oxo-2-((2,4,6-trimethylphenyl)amino)ethanaminium iodide
• 68638-18-6

• Inchi： 1S/C16H26N2O.HI/c1-7-18(6,8-2)11-15(19)17-16-13(4)9-12(3)10-14(16)5;/h9-10H,7-8,11H2,1-6H3;1H
• InChI Key： SMMZZZUXPOJRDP-UHFFFAOYSA-N
• SMILES： [I-].O=C(C[N+](C)(CC)CC)NC1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 362.9051
• Monoisotopic Mass: 390.11681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 31.17